Cas no 57592-43-5 (3-Fluoro-4-phenylbenzaldehyde)

3-Fluoro-4-phenylbenzaldehyde Properties

Names and Identifiers

• 3-Fluoro-4-phenylbenzaldehyde
• 2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde
• 2-Fluorobiphenyl-4-carboxaldehyde
• 2-fluoro-1,1'-biphenyl-4-carbaldehyde
• 2-fluorobiphenyl-4-carbaldehyde
• 2-Fluoro-biphenyl-4-carbaldehyde
• 548057_ALDRICH
• AC1MBZLN
• ACMC-20anuh
• AG-G-03334
• CTK5A7125
• 2-Fluoro-biphenyl-4-carboxaldehyde
• AKOS015912957
• 2-FLUOROBIPHENYL-4-CARBOXALDEHYDE 97
• 2-fluoro-biphenyl-4-carbaldehyde
• 3-fluoro-4-phenylbenzaldehyde
• F16102
• DB-072345
• 57592-43-5
• 2-Fluorobiphenyl-4-carboxaldehyde, 97%
• CS-0269779
• SCHEMBL257774
• DTXSID90374641
• EN300-1457898
• BBFKVFLWRKZSPM-UHFFFAOYSA-N
• AS-47774
• +Expand

• MDL： MFCD05664220
• InChIKey： BBFKVFLWRKZSPM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9FO/c14-13-8-10(9-15)6-7-12(13)11-4-2-1-3-5-11/h1-9H
• SMILES： C1=CC=C(C=C1)C2=C(C=C(C=C2)C=O)F

Computed Properties

• Exact Mass: 200.06377
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.063743068g/mol
• Heavy Atom Count: 15
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Melting Point: 27-31 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: solid
• Solubility: Not available